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Compound of Interest

Compound Name:
2-Hydroxyethyl methacrylate

phosphate

Cat. No.: B1219090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxyethyl methacrylate
phosphate (HEMA-P), a functional monomer with growing importance in advanced materials

and biomedical applications. This document details its chemical properties, synthesis, and

polymerization, with a focus on its role in enhancing material performance and its potential in

drug delivery systems.

Core Chemical and Physical Properties
2-Hydroxyethyl methacrylate phosphate is an organophosphate compound that combines

the reactivity of a methacrylate group with the functional properties of a phosphate group. This

dual functionality makes it a versatile monomer for polymer synthesis.
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Property Value Reference

Molecular Formula C₆H₁₃O₇P [1]

Molecular Weight 228.14 g/mol [1]

Appearance Clear liquid [2]

Density (at 25 °C) Approximately 1.37 g/mL [1]

Boiling Point 129.7 °C [1]

Flash Point 145 °C [1]

Water Solubility (at 25 °C) 25 g/L [1]

CAS Number 52628-03-2 [2]

Synthesis and Polymerization
The synthesis of HEMA-P and its subsequent polymerization are critical steps in the

development of advanced materials. The following sections provide detailed experimental

protocols for these processes.

Experimental Protocol: Synthesis of 2-Hydroxyethyl
Methacrylate Phosphate
This protocol is based on the esterification reaction between 2-hydroxyethyl methacrylate

(HEMA) and phosphorus pentoxide (P₂O₅).

Materials:

2-hydroxyethyl methacrylate (HEMA)

Phosphorus pentoxide (P₂O₅)

Hydroquinone (polymerization inhibitor)

Deionized water

Equipment:
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Three-necked round-bottom flask

Stirrer

Thermometer

Heating mantle with temperature control

Filtration apparatus

Procedure:

Charge the three-necked round-bottom flask with 130.2 g (1.00 mol) of HEMA and 0.50 g of

hydroquinone.

Cool the mixture to approximately 5°C while stirring.

Gradually add 71.0 g (0.50 mol) of P₂O₅ to the flask in five portions, ensuring the

temperature is maintained below 15°C.

After the complete addition of P₂O₅, maintain the reaction system at a controlled

temperature.

Following the esterification, adjust the temperature for hydrolysis and add deionized water.

The molar ratio of added water to P₂O₅ can be varied.

After hydrolysis, filter the reaction mixture to recover the product.

Characterization: The resulting 2-Hydroxyethyl methacrylate phosphate can be

characterized using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy

and Fourier-Transform Infrared (FTIR) spectroscopy to confirm its chemical structure.[1]

Experimental Protocol: Precipitated Polymerization of
Poly(2-hydroxyethyl methacrylate phosphate)
This protocol describes the synthesis of poly(2-hydroxyethyl methacrylate phosphate)

(PHEMAP) via free-radical precipitated polymerization.
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Materials:

2-hydroxyethyl methacrylate phosphate (HEMAP)

Tetrahydrofuran (THF)

2,2'-Azobis(2-methylpropionitrile) (AIBN) (initiator)

Deionized water

Equipment:

Three-neck flask

Reflux condenser

Stirrer

Heating mantle with temperature control

Drying oven

Procedure:

Dissolve 10 g (0.044 mol) of HEMAP in 100 mL of THF in a three-neck flask equipped with a

reflux condenser and a stirrer.

Add 1 wt% of AIBN to the THF solution as an initiator.

Conduct the reaction at 75 °C for 6 hours.

Wash the resulting raw precipitate product with THF to remove any unreacted monomer.

Purify the product by washing with deionized water.

Dry the purified product at 80 °C for 4 hours. The yield of PHEMAP is approximately 87.5%.

[3]
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Performance in Material Applications
The incorporation of HEMA-P into polymer systems imparts significant improvements in

adhesion, corrosion resistance, and flame retardancy.

Adhesion Promotion
The phosphate group in HEMA-P provides excellent adhesion to a variety of polar substrates,

including metals, glass, and minerals.[4]

Application
HEMA-P
Concentration

Adhesion
Improvement

Reference

2K Methacrylate-

based Structural

Adhesive on Steel

5 wt%
Triples the shear

strength
[4]

Emulsion Coatings on

Metal Substrates
7 wt%

Boosts adhesion from

GT5 to GT1 (Cross-

cut test)

[4]

Corrosion Resistance
The phosphate functionality can create a passivation layer on metal surfaces, inhibiting

corrosive processes.[1]

Application Test Condition Result Reference

Emulsion Polymer

Coatings

Saltwater immersion

test

Withstood corrosion

for up to 168 hours
[4]

Flame Retardancy
The phosphorus content in HEMA-P contributes to the flame-retardant properties of the

resulting polymers.
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Polymer System
HEMA-P
Concentration

Flame Retardancy
Performance

Reference

Poly(lactide) (PLA) 0.5 wt%

Achieved UL-94 V-0

rating; Limited Oxygen

Index (LOI) of 28%

[3]

Poly-styrene-acrylate

(P-PSA)
30 wt%

Passed UL-94 V-0

level; Char yield of

31.3 wt%

[5]

Biomedical Applications: Drug Delivery
Hydrogels based on HEMA and its derivatives are extensively studied for controlled drug

delivery due to their biocompatibility and tunable properties. The incorporation of phosphate

groups can further enhance their performance by influencing swelling behavior and providing

sites for drug interaction.

Experimental Protocol: Synthesis of HEMA-based
Hydrogel for Drug Delivery
This protocol details the synthesis of a composite hydrogel of 2-hydroxyethyl methacrylate

(HEMA) and N-vinyl-2-pyrrolidone (NVP) for ophthalmic drug delivery.

Materials:

2-hydroxyethyl methacrylate (HEMA)

N-vinyl-2-pyrrolidone (NVP)

Benzoyl peroxide (BPO) (initiator and cross-linking agent)

Naphazoline eye drops (model drug)

Equipment:

Beakers
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Stirrer

Vacuum oven

Mold for hydrogel casting

Procedure:

Mix NVP and HEMA at room temperature in desired weight ratios (e.g., 10:90).

Add 0.25 wt% of BPO to the mixture and stir for 40 minutes until completely dissolved to

prepare the precursor solution.

De-aerate the precursor solution for 30 minutes.

Pour the uniform precursor solution into a mold and place it in a vacuum oven at 85°C for 2.5

hours for polymerization.

For drug loading, immerse the hydrogel in the drug solution. The drug loading capacity for

Naphazoline eye drops can reach up to 80.7 μg/g.[6]

Drug Release Kinetics
The release of drugs from HEMA-based hydrogels is typically diffusion-controlled. The addition

of comonomers like NVP can modulate the release profile. For a composite hydrogel with 10%

NVP loaded with Naphazoline eye drops, approximately 70% of the total adsorbed drug is

released within 10 hours.[6]

Biocompatibility
The biocompatibility of polymers derived from HEMA is a critical factor for their use in

biomedical applications. Studies on poly(2-hydroxyethyl methacrylate) (pHEMA) have shown it

to be generally biocompatible. However, the monomer itself, HEMA, can induce cytotoxicity at

higher concentrations.
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Material Assay Result Reference

Poly(2-hydroxyethyl

methacrylate)

(pHEMA)

In vivo implantation in

rats

Thick fibrous capsule

formation and tumor

production noted in

long-term studies.

[3]

HEMA monomer
In vitro on

macrophages

Induces

concentration-

dependent cell

toxicity, apoptosis,

and genotoxicity.

[7]

Reductively

Degradable P(HEMA-

ATEMA-MPC)

Hydrogels

In vitro with human

mesenchymal stem

cells

No cytotoxicity found

for un-cross-linked

thiol-containing chains

up to a concentration

of 5 wt%.

[8]

It is important to note that the biocompatibility of HEMA-P containing polymers should be

specifically evaluated for each intended application.

Visualizations
Logical Workflow for Synthesis of 2-Hydroxyethyl
Methacrylate Phosphate
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Synthesis Workflow of 2-Hydroxyethyl Methacrylate Phosphate

Reactants

Reaction Process Product

2-Hydroxyethyl Methacrylate (HEMA)

Esterification Reaction
(Low Temperature)

Phosphorus Pentoxide (P₂O₅)

Hydrolysis 2-Hydroxyethyl Methacrylate Phosphate (HEMA-P)

Precipitated Polymerization of HEMA-P

Starting Materials

Polymerization Steps Final Product

HEMA-P Monomer

Dissolution in THFTHF (Solvent)

AIBN (Initiator)

Initiator Addition & Heating (75°C) Polymerization (6 hours) Washing & Drying Poly(HEMA-P)
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Benefits of HEMA-P in Polymer Formulations

Enhanced Properties

2-Hydroxyethyl Methacrylate
Phosphate (HEMA-P)

Improved Adhesion Corrosion Resistance Flame Retardancy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxyethyl
Methacrylate Phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219090#what-is-2-hydroxyethyl-methacrylate-
phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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